CHS-828
CHS-828
2-[6-(4-chlorophenoxy)hexyl]-1-cyano-3-pyridin-4-ylguanidine is an aromatic ether.
CHS-828 has been used in trials studying the treatment of Unspecified Adult Solid Tumor, Protocol Specific.
Pyridyl Cyanoguanidine CHS 828 is a pyridyl cyanoguanidine that exhibits antitumor activity by an unknown mechanism. (NCI)
CHS-828 has been used in trials studying the treatment of Unspecified Adult Solid Tumor, Protocol Specific.
Pyridyl Cyanoguanidine CHS 828 is a pyridyl cyanoguanidine that exhibits antitumor activity by an unknown mechanism. (NCI)
Brand Name:
Vulcanchem
CAS No.:
200484-11-3
VCID:
VC0523619
InChI:
InChI=1S/C19H22ClN5O/c20-16-5-7-18(8-6-16)26-14-4-2-1-3-11-23-19(24-15-21)25-17-9-12-22-13-10-17/h5-10,12-13H,1-4,11,14H2,(H2,22,23,24,25)
SMILES:
C1=CC(=CC=C1OCCCCCCN=C(NC#N)NC2=CC=NC=C2)Cl
Molecular Formula:
C19H22ClN5O
Molecular Weight:
371.9 g/mol
CHS-828
CAS No.: 200484-11-3
Cat. No.: VC0523619
Molecular Formula: C19H22ClN5O
Molecular Weight: 371.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-[6-(4-chlorophenoxy)hexyl]-1-cyano-3-pyridin-4-ylguanidine is an aromatic ether. CHS-828 has been used in trials studying the treatment of Unspecified Adult Solid Tumor, Protocol Specific. Pyridyl Cyanoguanidine CHS 828 is a pyridyl cyanoguanidine that exhibits antitumor activity by an unknown mechanism. (NCI) |
|---|---|
| CAS No. | 200484-11-3 |
| Molecular Formula | C19H22ClN5O |
| Molecular Weight | 371.9 g/mol |
| IUPAC Name | 2-[6-(4-chlorophenoxy)hexyl]-1-cyano-3-pyridin-4-ylguanidine |
| Standard InChI | InChI=1S/C19H22ClN5O/c20-16-5-7-18(8-6-16)26-14-4-2-1-3-11-23-19(24-15-21)25-17-9-12-22-13-10-17/h5-10,12-13H,1-4,11,14H2,(H2,22,23,24,25) |
| Standard InChI Key | BOIPLTNGIAPDBY-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1OCCCCCCN=C(NC#N)NC2=CC=NC=C2)Cl |
| Canonical SMILES | C1=CC(=CC=C1OCCCCCCN=C(NC#N)NC2=CC=NC=C2)Cl |
| Appearance | Solid powder |
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